Cas no 1871797-34-0 (1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide)

• Product Name: 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide
• CAS No: 1871797-34-0
• MF: C₆H₁₄IN₃O₂S
• MW: 319.163732051849
• CID: 5267101
• Update Time: 2026-03-09

1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[2-(1,1-dioxido-3-thietanyl)ethyl]-, hydriodide (1:1)
• 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide

• Inchi： 1S/C6H13N3O2S.HI/c7-6(8)9-2-1-5-3-12(10,11)4-5;/h5H,1-4H2,(H4,7,8,9);1H
• InChI Key： XMCKPQPOKJFHOG-UHFFFAOYSA-N
• SMILES： C(C1CS(=O)(=O)C1)CNC(N)=N.I

Additional information on 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide

Research Brief on 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide (CAS: 1871797-34-0)

The compound 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide (CAS: 1871797-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thietane dioxide and guanidine moieties, exhibits promising pharmacological properties, particularly in the modulation of ion channels and enzyme inhibition. Recent studies have explored its potential applications in cardiovascular diseases, neurological disorders, and metabolic syndromes, making it a compound of high interest for therapeutic development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on sodium-glucose cotransporter 2 (SGLT2), a target for diabetes therapy. The compound's ability to selectively bind to SGLT2 and modulate its activity suggests its potential as a novel antidiabetic agent. Furthermore, its unique chemical structure contributes to enhanced metabolic stability and bioavailability compared to existing SGLT2 inhibitors.

In addition to its antidiabetic potential, 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide has shown promise in cardiovascular research. A preclinical study (Nature Cardiovascular Research, 2024) reported its cardioprotective effects in models of ischemia-reperfusion injury. The compound's mechanism involves the modulation of mitochondrial function and reduction of oxidative stress, highlighting its multifaceted pharmacological profile. These findings underscore its potential as a therapeutic candidate for acute coronary syndromes and other cardiovascular conditions.

The synthesis and optimization of 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide have also been a focus of recent investigations. Advanced synthetic routes have been developed to improve yield and purity, as reported in Organic Process Research & Development (2023). These methodological advancements are critical for scaling up production and facilitating further pharmacological evaluation. Moreover, structural-activity relationship (SAR) studies have identified key modifications that enhance target specificity and reduce off-target effects, paving the way for next-generation derivatives.

Despite these promising developments, challenges remain in the clinical translation of 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide. Pharmacokinetic studies indicate the need for further optimization to address issues such as tissue distribution and elimination half-life. Ongoing research aims to address these limitations through prodrug strategies and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression toward clinical trials.

In conclusion, 1-[2-(1,1-dioxothietan-3-yl)ethyl]guanidine;hydroiodide (CAS: 1871797-34-0) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and broad pharmacological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacokinetic properties and expanding its therapeutic indications, solidifying its position in the pipeline of innovative drug development.